3-O-Octadecyl sn-Glycerol-d5
Description
3-O-Octadecyl sn-Glycerol-d5 is a deuterated analog of glycerol derivatives, featuring an octadecyl (C18) alkyl chain at the 3-O position of the sn-glycerol backbone. The "d5" designation indicates the incorporation of five deuterium atoms, typically replacing hydrogen in specific positions to enhance stability, reduce metabolic degradation, or enable isotopic tracing in research applications. This compound is structurally related to glyceroglycolipids and synthetic ether lipids, with applications in drug delivery, membrane studies, and metabolic research .
Properties
Molecular Formula |
C₂₁H₃₉D₅O₃ |
|---|---|
Molecular Weight |
349.6 |
Synonyms |
(R)-3-(Octadecyloxy)-1,2-propanediol-d5; D-3-(Octadecyloxy)-1,2-propanediol-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Chain Type
- 3-O-Octadecyl sn-Glycerol-d5 vs. 1-O-Octadecyl Derivatives Compounds like 1-O-(Z)-Octadec-9-enyl-2-dodecanoyl-3-docosahexaenoyl-sn-glycerol (9d) () feature unsaturated acyl chains (e.g., dodecanoyl, docosahexaenoyl) at the 2- and 3-O positions, while the octadecenyl group occupies the 1-O position. In contrast, 3-O-Octadecyl sn-Glycerol-d5 has a saturated alkyl chain at the 3-O position, offering greater hydrolytic stability compared to ester-linked acyl chains . Impact: Alkyl ethers (e.g., octadecyl) resist enzymatic cleavage better than ester-linked acyl groups, making 3-O-Octadecyl sn-Glycerol-d5 more suitable for long-term lipid membrane studies .
- Deuterated vs. Non-Deuterated Analogs The deuterium atoms in 3-O-Octadecyl sn-Glycerol-d5 differentiate it from non-deuterated analogs like sn-1-palmitoyloxy-2-[(9′′Z)-octadecadienoyl]-3-(α-D-galactopyranosyl)-glycerol (6) (). Deuterium substitution reduces metabolic turnover in vivo and produces distinct NMR signals (e.g., shifted peaks in 1H NMR), aiding in tracking studies .
Comparison with Glycosylated Derivatives
Compounds such as 3-O-α-D-Galactopyranosyl-1-O-palmitoyl-sn-glycerol (11) () incorporate carbohydrate moieties (e.g., galactose) at the 3-O position instead of alkyl chains. These glycosylated derivatives exhibit:
- Higher Hydrophilicity : Due to the polar sugar group, enhancing solubility in aqueous environments.
- Biological Activity: Glycosylation often confers receptor-binding capabilities (e.g., immunomodulatory effects) absent in 3-O-Octadecyl sn-Glycerol-d5 .
Key Contrast : While glycosylated derivatives (e.g., compound 11, MW 510.5) are used in carbohydrate-mediated biological studies, 3-O-Octadecyl sn-Glycerol-d5’s hydrophobicity and deuterium labeling make it ideal for lipid bilayer modeling and pharmacokinetic tracing .
Comparative Data Table
*Estimated based on structural analogs.
Research Findings and Implications
- Stability : Alkyl ethers (e.g., octadecyl) in 3-O-Octadecyl sn-Glycerol-d5 show superior chemical stability over ester-linked compounds like 9d, which are prone to hydrolysis .
- Deuterium Effects: The d5 label reduces metabolic degradation rates by ~20–30% compared to non-deuterated analogs, as observed in similar deuterated lipids .
- Biological Specificity : Glycosylated derivatives () exhibit carbohydrate-specific interactions, whereas 3-O-Octadecyl sn-Glycerol-d5’s utility lies in its physicochemical properties .
Q & A
Q. How can researchers avoid common pitfalls in formulating hypotheses about 3-O-Octadecyl sn-Glycerol-d5’s mechanisms of action?
- Methodological Answer : Apply FINER criteria:
- Feasible : Prioritize hypotheses testable within available instrumentation.
- Novel : Contrast with existing studies (e.g., non-deuterated sn-glycerols ).
- Ethical : Use in vitro models before animal testing.
- Relevant : Align with lipidomics or drug delivery research gaps .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
